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Compound of Interest

Compound Name: 5-Nitropyridin-3-ol

Cat. No.: B065973

An In-depth Technical Guide on 5-Nitropyridin-3-ol

This guide provides an overview of the fundamental physicochemical properties of 5-
Nitropyridin-3-ol, a heterocyclic compound of interest in various research and development
domains. The information is tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

The fundamental molecular characteristics of 5-Nitropyridin-3-ol are summarized below.
These values are critical for a range of applications, from analytical chemistry to computational
modeling.

Parameter Value Source

PubChem[1], CymitQuimica[2],

Molecular Formula CsHaN20s3 Matrix Fine Chemicals[3], Alfa
Chemistry[4]
Molecular Weight 140.10 g/mol PubChem[1]
] CymitQuimica[2], Matrix Fine
Molecular Weight 140.098 ]
Chemicals[3]
Molecular Weight 140.0969 Alfa Chemistry[4]
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Physicochemical Properties

5-Nitropyridin-3-ol, also known by its synonym 3-Hydroxy-5-nitropyridine, is a solid compound
that typically appears in a pale-yellow to yellow-brown form[2].

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 5-Nitropyridin-3-ol are
extensive and can be found in various chemical literature and patents. A generalized workflow
for its characterization often involves:

o Synthesis: Chemical synthesis through nitration of a pyridine precursor.

 Purification: Recrystallization or column chromatography to achieve the desired purity, often
96% or higher[4].

 Structural Elucidation: Techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are employed to
confirm the chemical structure.

o Purity Analysis: High-Performance Liquid Chromatography (HPLC) is commonly used to
determine the purity of the final compound.

Visualized Data Relationships

The following diagram illustrates the direct relationship between the compound's name and its
core molecular identifiers.

5-Nitropyridin-3-ol

has

Molecular Formula Molecular Weight
CsHaN20s3 ~140.10 g/mol

Figure 1: Core Molecular Data Relationship for 5-Nitropyridin-3-ol
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Core molecular data for 5-Nitropyridin-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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